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Compound of Interest

Compound Name: 2-Ethyl-1h-indene

Cat. No.: B105611

An In-depth Technical Guide to 2-Ethyl-1H-
iIndene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethyl-1H-indene, including its
IUPAC nomenclature, synonyms, chemical and physical properties, a detailed experimental
protocol for its synthesis, and a visualization of the synthetic pathway.

IUPAC Nomenclature and Synonyms

The unambiguous identification of a chemical compound is critical in scientific research and
drug development. The International Union of Pure and Applied Chemistry (IUPAC) provides a
systematic method for naming chemical compounds.

The IUPAC name for the compound is 2-Ethyl-1H-indene.[1]
Common synonyms for this compound include:

e 1H-Indene, 2-ethyl-[1][2]

o 2-ethylindene[1][2]

o Ethylindene[1][2][3]
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Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethyl-1H-indene is presented in the
table below. These properties are essential for its handling, characterization, and application in
various experimental settings.

Property Value

Molecular Formula Ci11H12[1][2]

Molecular Weight 144.21 g/mol [1][2]
Boiling Point 94-96 °C at 10 mmHg[2]
Density 0.964 g/cm3[2][4]
Refractive Index Not specified

CAS Number 17059-50-6[1]

Experimental Protocol: Synthesis of 2-Ethyl-1H-
indene

The following is a detailed two-step experimental protocol for the synthesis of 2-Ethyl-1H-
indene, based on the general method for preparing indene compounds. This process involves
the reduction of 2-ethyl-1-indanone to 2-ethyl-2,3-dihydro-1H-inden-1-ol, followed by
dehydration to yield the final product.

Step 1: Reduction of 2-Ethyl-1-indanone to 2-Ethyl-2,3-dihydro-1H-inden-1-ol

Materials:

2-Ethyl-1-indanone

Anhydrous methanol

Anhydrous tetrahydrofuran (THF)

Sodium borohydride (NaBHa4)
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e 2M Hydrochloric acid (HCI)

o Ethyl acetate

e Anhydrous sodium sulfate (Na2S0a4)

¢ Round-bottomed flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

 In a 1-liter round-bottomed flask, prepare a 1:1 mixed solvent of anhydrous tetrahydrofuran
and anhydrous methanol.

e Add 0.5 mol of 2-ethyl-1-indanone to the solvent mixture.

e Cool the reaction mixture to below 5 °C with an ice bath while stirring.

e Slowly add 1.5 mol of sodium borohydride in batches to the cooled mixture.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and continue stirring overnight.

e Quench the reaction by adding 2M hydrochloric acid until the solution is acidic.

o Extract the product from the reaction mixture twice with 200 mL portions of ethyl acetate
using a separatory funnel.

o Combine the organic phases and dry over anhydrous sodium sulfate.

* Remove the solvent using a rotary evaporator to obtain the crude 2-ethyl-2,3-dihydro-1H-
inden-1-ol.

Step 2: Dehydration of 2-Ethyl-2,3-dihydro-1H-inden-1-ol to 2-Ethyl-1H-indene
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Materials:

Crude 2-ethyl-2,3-dihydro-1H-inden-1-ol from Step 1

Toluene

p-Toluenesulfonic acid (catalyst)

Triethylamine

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottomed flask with azeotropic dehydration apparatus (e.g., Dean-Stark trap)

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Transfer the crude 2-ethyl-2,3-dihydro-1H-inden-1-ol to a 1-liter round-bottomed flask
equipped with an azeotropic dehydration apparatus.

Add 200 mL of toluene and a catalytic amount (0.5 g) of p-toluenesulfonic acid.

Heat the mixture to reflux to facilitate azeotropic dehydration. Continue heating until no more
water is collected in the trap.

Cool the reaction mixture to below 50 °C.

Neutralize the catalyst by adding a small amount of triethylamine, followed by washing with a
saturated sodium bicarbonate solution.

Wash the organic layer with water until neutral.
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» Dry the organic layer over anhydrous sodium sulfate.
» Remove the toluene by distillation.

o Purify the resulting crude product by rectification to obtain pure 2-Ethyl-1H-indene.

Visualization of the Synthetic Pathway

The following diagram illustrates the two-step synthesis of 2-Ethyl-1H-indene from 2-ethyl-1-
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Caption: Synthetic pathway of 2-Ethyl-1H-indene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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